Cas no 755758-89-5 (1-Chloro-2-iodo-4,5-dimethyl-benzene)

1-Chloro-2-iodo-4,5-dimethyl-benzene is a halogenated aromatic compound featuring both chlorine and iodine substituents on a dimethyl-substituted benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Ullmann couplings, where the iodine moiety offers high reactivity. The presence of methyl groups enhances steric and electronic effects, influencing regioselectivity in further functionalization. Its stability under standard conditions ensures ease of handling and storage. This compound is commonly utilized in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its well-defined reactivity profile makes it a preferred choice for precision synthesis applications.

1-Chloro-2-iodo-4,5-dimethyl-benzene structure

755758-89-5 structure

Product Name:1-Chloro-2-iodo-4,5-dimethyl-benzene

CAS No:755758-89-5

MF:C₈H₈ClI

MW:266.506593704224

MDL:MFCD12922556

CID:3166642

PubChem ID:50998352

Update Time:2025-05-27

1-Chloro-2-iodo-4,5-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-2-iodo-4,5-dimethyl-benzene
- Benzene, 1-chloro-2-iodo-4,5-dimethyl-
- AKOS017560066
- CS-0322487
- 4-Iodo-5-chloro-o-xylene;
- 4-Chloro-5-iodo-o-xylene
- DS-18688
- 4-Iodo-5-chloro-o-xylene
- SCHEMBL21856930
- MFCD12922556
- 1-Chloro-2-iodo-4,5-dimethylbenzene
- 755758-89-5
- O10394
- MDL： MFCD12922556
- Inchi： 1S/C8H8ClI/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3
- InChI Key： CWNHCFSPRUCSKI-UHFFFAOYSA-N
- SMILES： IC1C(=CC(C)=C(C)C=1)Cl

Computed Properties

Exact Mass: 265.93593g/mol
Monoisotopic Mass: 265.93593g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

1-Chloro-2-iodo-4,5-dimethyl-benzene Pricemore >>

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